Cas no 749874-25-7 (Benzene,1-ethynyl-4-fluoro-2-(methoxymethoxy)-)

• Product Name: Benzene,1-ethynyl-4-fluoro-2-(methoxymethoxy)-
• CAS No: 749874-25-7
• MF: C₁₀H₉FO₂
• MW: 180.175666570663
• CID: 561484
• PubChem ID: 45091262
• Update Time: 2025-04-19

Benzene,1-ethynyl-4-fluoro-2-(methoxymethoxy)- Chemical and Physical Properties

Names and Identifiers

• Benzene,1-ethynyl-4-fluoro-2-(methoxymethoxy)-
• Benzene, 1-ethynyl-4-fluoro-2-(methoxymethoxy)- (9CI)
• 1-ethynyl-4-fluoro-2-(methoxymethoxy)benzene
• DTXSID80666789
• SCHEMBL5747161
• 749874-25-7

• Inchi： 1S/C10H9FO2/c1-3-8-4-5-9(11)6-10(8)13-7-12-2/h1,4-6H,7H2,2H3
• InChI Key： XFISOXHJPNIBDN-UHFFFAOYSA-N
• SMILES： FC1C=CC(C#C)=C(C=1)OCOC

Computed Properties

• Exact Mass: 180.05867
• Monoisotopic Mass: 180.059
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.5A^2
• XLogP3: 2.2

Experimental Properties

• PSA: 18.46